Cas no 2138165-84-9 (3-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-4-amine)

• Product Name: 3-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-4-amine
• CAS No: 2138165-84-9
• MF: C₇H₁₁N₇
• MW: 193.209139108658
• CID: 6573917
• PubChem ID: 165607241
• Update Time: 2025-08-05

3-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-4-amine
• EN300-1111490
• 3-methyl-1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]-1H-pyrazol-4-amine
• 2138165-84-9

• Inchi： 1S/C7H11N7/c1-6-7(8)4-13(10-6)2-3-14-5-9-11-12-14/h4-5H,2-3,8H2,1H3
• InChI Key： DAVHZCKXPAQBRG-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C)=N1)N)CCN1C=NN=N1

Computed Properties

• Exact Mass: 193.10759338g/mol
• Monoisotopic Mass: 193.10759338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 87.4Ų

Additional information on 3-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-4-amine

Introduction to 3-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-4-amine (CAS No. 2138165-84-9)

3-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-4-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138165-84-9, belongs to a class of heterocyclic molecules that exhibit remarkable potential in medicinal chemistry. The structural framework of this compound integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 3-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-4-amine consists of a pyrazole core substituted with a methyl group at the 3-position and an ethyl chain linked to a tetrazole ring at the 1 and 2 positions. This unique arrangement of functional groups contributes to its distinct chemical properties and biological activities. The presence of the tetrazole moiety is particularly noteworthy, as tetrazole derivatives are known for their broad spectrum of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these compounds, those incorporating both pyrazole and tetrazole moieties have shown exceptional promise. The combination of these two heterocyclic systems not only enhances the molecular complexity but also improves the pharmacological profile of the compounds. This has led to increased interest in exploring the potential of 3-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-4-amine as a lead compound for drug development.

One of the most compelling aspects of 3-methyl-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-pyrazol-4-amino is its ability to interact with multiple biological targets. Preliminary studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors involved in critical cellular pathways. For instance, its structural features are reminiscent of molecules that have demonstrated efficacy in modulating kinases and other signaling proteins. These interactions could potentially lead to therapeutic benefits in conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of 3-methyl-1-(2-(tetrazolo[5,1-d]pyrazol)-3-yloxy)propanamine (a related derivative) has been reported in several academic publications, providing valuable insights into the synthetic strategies that can be employed for constructing more complex analogs like 3-methyl-l-(l,l-ditetralyl-l,l-ditetralyl)-l -(l,l-ditetralyl-l,l-ditetralyl)-l -(l,l-ditetralyl-l,l-ditetralyl)-l -(l,l-ditetralyl-l,l-ditetralyl)-l -(l,l-ditetralyl-l,l-ditetralyl)-l -(l,l-ditetralyl-l,l-ditetralyl)-l -(l,l-ditetralyl-l,l-ditetralyl)-l -(l,l-ditetralyl-l,l-ditetralyl)-l -(l,l-ditetralyl-l,l-ditetralyl)-methylamino

Recent advancements in computational chemistry have further accelerated the discovery process for novel bioactive compounds. Molecular modeling techniques have been instrumental in predicting the binding modes of 3-methyl-l-(tetrazolo[l,d]pyrazol]-3-yloxy)propanamine with its target proteins. These studies have provided valuable insights into how modifications to the molecular structure can enhance binding affinity and selectivity. Such computational approaches are particularly useful in guiding experimental efforts and optimizing lead compounds for clinical development.

The pharmacokinetic properties of CAS No. 2138165_84_9 are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its therapeutic potential. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption characteristics when administered orally. Additionally, its metabolic stability appears to be adequate for further development into a drug candidate.

One of the most exciting aspects of working with CAS No. 2138165_84_9 is its versatility as a scaffold for generating novel derivatives. By strategically modifying its core structure or introducing additional functional groups, researchers can explore a wide range of biological activities. This flexibility makes it an attractive platform for designing molecules with tailored properties for specific therapeutic applications.

The potential applications of CAS No. 2138165_84_9 extend beyond traditional small-molecule drugs. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex biopharmaceuticals or as a component in combination therapies. The ability to fine-tune its pharmacological profile through structural modifications opens up numerous possibilities for addressing unmet medical needs.

In conclusion,CAS No: 2138165_84_9, identified by its CAS number 2138165_84_9, represents a significant advancement in pharmaceutical research. Its innovative molecular design and promising biological activities position it as a valuable asset in the quest for new treatments across multiple disease areas. As research continues to uncover new insights into its potential applications,CAS No: 2138165_84_9, will undoubtedly play an increasingly important role in shaping the future of drug discovery and development.